Cas no 234-75-3 ([1,2,4]Triazolo[5,1-a]isoquinoline)

• Product Name: [1,2,4]Triazolo[5,1-a]isoquinoline
• CAS No: 234-75-3
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 1414351
• Update Time: 2024-08-16

[1,2,4]Triazolo[5,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[5,1-a]isoquinoline

• Inchi： 1S/C10H7N3/c1-2-4-9-8(3-1)5-6-13-10(9)11-7-12-13/h1-7H
• InChI Key： BZJVWBKTDIAYDS-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=CC1=C2C=CC=C1

Computed Properties

• Exact Mass: 169.06411

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 99-100 °C(Solv: cyclohexane (110-82-7))
• PSA: 30.19
• pka: 2.70±0.30(Predicted)